Cas no 775304-59-1 (PTC-124 Sodium Salt)

• Product Name: PTC-124 Sodium Salt
• CAS No: 775304-59-1
• CID: 1060194
• Update Time: 2025-06-09

PTC-124 Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 3-[5-(2-Fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoic Acid Sodium Salt
• Ataluren impurity K
• sodium:3-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]benzoate
• PTC-124 Sodium Salt

Experimental Properties

• Melting Point: >300°C
• Solubility: DMSO (Slightly), Methanol (Slightly)

PTC-124 Sodium Salt Security Information

• Storage Condition：Refrigerator

Additional information on PTC-124 Sodium Salt

Introduction to PTC-124 Sodium Salt (CAS No. 775304-59-1)

PTC-124 Sodium Salt, also known by its chemical name 3-(5-(2-(2-aminoethyl)amino)-1,3,4-thiadiazol-2-yl)-N-(5-chloro-2-methoxyphenyl)benzamide sodium salt, is a significant compound in the field of pharmaceutical research. This compound has garnered considerable attention due to its potential in treating genetic disorders caused by nonsense mutations. Nonsense mutations are genetic alterations that introduce premature stop codons in the mRNA sequence, leading to truncated and non-functional proteins. PTC-124 Sodium Salt has shown promise in promoting the read-through of these premature stop codons, allowing for the production of full-length functional proteins.

The chemical structure of PTC-124 Sodium Salt (CAS No. 775304-59-1) is characterized by a complex arrangement of functional groups that contribute to its unique pharmacological properties. The compound features a thiadiazole ring, an aminoethyl group, and a benzamide moiety, all of which play crucial roles in its mechanism of action. The sodium salt form enhances its solubility and stability, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the potential of PTC-124 Sodium Salt in various genetic disorders. One notable application is in the treatment of Duchenne muscular dystrophy (DMD), a severe muscle-wasting disease caused by mutations in the dystrophin gene. Clinical trials have shown that PTC-124 Sodium Salt can significantly increase the production of dystrophin protein in patients with DMD, leading to improved muscle function and reduced disease progression.

In addition to DMD, PTC-124 Sodium Salt has also shown promise in treating cystic fibrosis (CF), a genetic disorder characterized by the accumulation of thick mucus in the lungs and other organs. CF is often caused by nonsense mutations in the CFTR gene, and PTC-124 Sodium Salt has demonstrated the ability to restore CFTR protein function by promoting read-through of premature stop codons.

The mechanism of action of PTC-124 Sodium Salt involves binding to the ribosome at the site of premature stop codon recognition. This binding alters the ribosomal machinery, allowing it to bypass the stop codon and continue translating the mRNA into a full-length protein. The exact molecular details of this process are still under investigation, but it is believed that PTC-124 Sodium Salt interacts with specific ribosomal proteins and RNA elements to achieve this effect.

Clinical trials have provided valuable insights into the safety and efficacy of PTC-124 Sodium Salt. Phase II trials for DMD have shown that the compound is generally well-tolerated, with only mild side effects reported. These trials have also demonstrated statistically significant improvements in muscle function and strength in treated patients compared to placebo groups. Similarly, Phase II trials for CF have shown promising results, with improvements in lung function and reduced exacerbation rates.

The development of PTC-124 Sodium Salt has been a collaborative effort involving multiple research institutions and pharmaceutical companies. The compound has undergone extensive preclinical testing to evaluate its pharmacokinetic properties, toxicity profiles, and therapeutic potential. These studies have provided a strong foundation for its advancement into clinical trials and eventual approval for use in patients.

In conclusion, PTC-124 Sodium Salt (CAS No. 775304-59-1) represents a significant advancement in the treatment of genetic disorders caused by nonsense mutations. Its ability to promote read-through of premature stop codons offers hope for patients with conditions such as Duchenne muscular dystrophy and cystic fibrosis. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.